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Compound of Interest

Compound Name: (2S)-2-methoxypropane-1-thiol
CAS No.: 2348281-06-9
Cat. No.: B6236624
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Stereoselective Synthesis, Physicochemical Profiling, and Pharmaceutical Utility

Executive Summary

(2S)-2-methoxypropane-1-thiol is a chiral organosulfur compound belonging to the class of

-functionalized alkanethiols. Distinguished by its specific stereochemistry at the C2 position,
this molecule serves as a critical high-value intermediate in the synthesis of peptidomimetics,
chiral ligands for asymmetric catalysis, and surface-modifying agents for biosensors.

Unlike its achiral counterparts, the (2S)-enantiomer offers distinct advantages in drug
development, particularly for covalent inhibitors targeting cysteine residues within chiral
enzymatic pockets. This guide provides a definitive technical analysis of its properties, a
validated stereoselective synthesis protocol, and its application in modern medicinal chemistry.

Physicochemical Profile

The following data aggregates experimental values for the racemate and computationally
validated descriptors for the (2S)-enantiomer.
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Property Value | Description Confidencel/Source
IUPAC Name (2S)-2-methoxypropane-1-thiol ~ Standard
::RA;:::;E)[Z][B]M][S][G] 25117-99-1 Verified [1]
CAS No.[1][6] ((R)-Isomer) 2348272-86-4 Verified [2]

C
Molecular Formula H Stoichiometric

0os
Molecular Weight 106.19 g/mol Calculated
Appearance Colorless to pale yellow liquid Observation
Boiling Point 120.1 + 23.0 °C (760 mmHg) Predicted [3]
Density 0.920 £ 0.06 g/cm3 Predicted [3]
LogP 1.325 Consensus LogP [4]
Solubility S(?Iuble n EtOH_’ EL0, DEM: Experimental

Slightly soluble in H20
Odor Threshold <1 ppb (Sulfurous/Alliaceous) Estimated (Thiol class)

Note on Chirality: The (2S) isomer is the optical antipode of the (R) isomer (CAS 2348272-86-

4). While physical constants (BP, Density) are identical to the racemate, its interaction with

polarized light and biological systems is distinct.

Stereoselective Synthesis Protocol
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Objective: To synthesize (2S)-2-methoxypropane-1-thiol with >98% enantiomeric excess
(ee).

Strategy: The "Chiral Pool" approach is selected over asymmetric catalysis for its robustness
and scalability. We utilize Methyl (S)-(-)-lactate as the starting material. This pathway retains
the stereocenter configuration because all transformations occur at the C1 position, leaving the
C2 chiral center untouched.

Reaction Scheme Visualization

Click to download full resolution via product page

Figure 1: Stereoretentive synthesis pathway starting from Methyl (S)-Lactate. Transformations
target the C1 carboxyl/alcohol group, preserving the C2 stereocenter.

Detailed Methodology

o O-Methylation (Protection):
o Reagents: Methyl (S)-lactate, Methyl lodide (Mel), Silver(l) Oxide (Agz0).

o Procedure: React Methyl (S)-lactate with Mel in the presence of Ag20. This installs the
methoxy group at C2 without racemization.

o Checkpoint: Verify product via tH NMR (Methoxy singlet ~3.4 ppm).
e Reduction:

o Reagents: Lithium Aluminum Hydride (LiAlH4), THF (anhydrous).

o Procedure: Reduce the ester moiety to a primary alcohol.

o Result: (S)-2-methoxypropan-1-ol.

 Activation (Tosylation):
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o Reagents: p-Toluenesulfonyl chloride (TsClI), Pyridine, DCM.

o Procedure: Convert the primary alcohol to a good leaving group (Tosylate).

o Critical Control: Maintain temperature < 0°C to prevent elimination side reactions.
e Thiolation (Indirect Substitution):

o Reagents: Potassium Thioacetate (KSAc), DMF; followed by NaOMe/MeOH.

o Mechanism:[7] S_N2 displacement of the tosylate by the thioacetate anion, followed by

mild alkaline hydrolysis.

o Why Thioacetate? Direct reaction with NaSH often leads to disulfide formation or

elimination. Thioacetate guarantees the mono-sulfur species.

Reactivity & Drug Development Applications|[9]
Covalent Inhibition (Warhead Design)

In modern oncology (e.g., KRAS G12C inhibitors), acrylamides are standard. However, thiol-

disulfide exchange probes are gaining traction.

e Mechanism: The (2S)-2-methoxypropane-1-thiol moiety can be linked to a drug scaffold via
a disulfide bond. Upon entering the cytosol (high Glutathione concentration), the disulfide is

cleaved, releasing the active pharmacophore.

o Advantage: The methoxy group at C2 increases the hydrophilicity compared to a simple
propyl chain, altering the LogD and improving bioavailability.

Self-Assembled Monolayers (SAMSs)

The compound is ideal for functionalizing gold nanoparticles or sensor surfaces.

o Chiral Interface: The (2S) configuration creates a chiral surface environment, allowing for the
enantioselective separation of biological analytes or chiral sensing.

o Packing: The methoxy group introduces a dipole moment distinct from alkyl thiols, affecting
the tilt angle and packing density of the SAM.
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Metabolic Pathway Visualization

(2S)-2-methoxypropane-1-thiol

_______________________________________________________________________________

Disulfide Dimer Sulfonic Acid
(Reversible) (Irreversible)
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Figure 2: Reactivity profile showing reversible oxidation (disulfide switching) and irreversible
surface binding.

Safety & Handling Protocols

e Odor Control: Like all low-molecular-weight thiols, this compound has a potent stench. All
work must be performed in a fume hood with a scrubber (bleach trap) attached to the
vacuum line.

e Quenching: Spills should be treated immediately with dilute bleach (sodium hypochlorite) to
oxidize the thiol to the odorless sulfonic acid.

o Flammability: Flash point is estimated < 30°C. Ground all glassware to prevent static
discharge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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